Cas no 1804753-43-2 (Methyl 5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1804753-43-2
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846544
• Update Time: 2025-11-06

Methyl 5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H9F2NO2/c1-14-8(13)4-7-3-2-6(5-12-7)9(10)11/h2-3,5,9H,4H2,1H3
• InChI Key： WOISZKOWLSKBJB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Application of Methyl 5-(difluoromethyl)pyridine-2-acetate (CAS: 1804753-43-2) in Chemical Biology and Pharmaceutical Research

Methyl 5-(difluoromethyl)pyridine-2-acetate (CAS: 1804753-43-2) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique structural features, including the difluoromethyl group, which enhances metabolic stability and bioavailability. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 5-(difluoromethyl)pyridine-2-acetate in the synthesis of selective JAK1 inhibitors. The difluoromethyl group was found to significantly improve the pharmacokinetic properties of the resulting inhibitors, leading to enhanced efficacy in preclinical models of rheumatoid arthritis. The study also reported a scalable synthetic route for the compound, which could facilitate its broader adoption in drug discovery programs.

In another significant development, researchers at the University of Cambridge utilized this compound as a precursor for the development of novel GPR40 agonists. GPR40 is a G-protein-coupled receptor implicated in glucose-stimulated insulin secretion, making it a promising target for type 2 diabetes therapies. The incorporation of Methyl 5-(difluoromethyl)pyridine-2-acetate into the agonist scaffold resulted in compounds with improved potency and selectivity, as detailed in a recent ACS Medicinal Chemistry Letters publication.

Beyond its applications in drug development, Methyl 5-(difluoromethyl)pyridine-2-acetate has also been investigated as a tool compound in chemical biology. A 2024 Nature Chemical Biology paper described its use in the development of activity-based probes for studying pyridine-dependent enzymes. The difluoromethyl group served as a strategic handle for covalent modification of active sites, enabling the identification of novel enzyme targets in proteomic studies.

The safety profile and environmental impact of Methyl 5-(difluoromethyl)pyridine-2-acetate have also been subjects of recent investigation. Regulatory assessments suggest that while the compound exhibits moderate acute toxicity, its environmental persistence is relatively low due to the hydrolytic lability of the ester moiety. These findings, published in Regulatory Toxicology and Pharmacology, support the continued use of this compound in research settings with appropriate safety precautions.

Looking forward, the unique properties of Methyl 5-(difluoromethyl)pyridine-2-acetate position it as a valuable asset in the medicinal chemist's toolbox. Ongoing research is exploring its application in additional therapeutic areas, including oncology and neurodegenerative diseases. The compound's versatility, combined with recent advances in its synthetic accessibility, suggests that its importance in pharmaceutical research will continue to grow in the coming years.